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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Urea Ammonium Nitrate (UAN) with other

nitrogen-based fertilizers in its effect on the grain protein content of wheat. The following

sections present quantitative data from various studies, detail the experimental methodologies

employed, and visualize key processes and relationships to offer a comprehensive overview for

research and application purposes.

Performance Comparison of Nitrogen Fertilizers on
Wheat Grain Protein Content
The application of nitrogen fertilizers, particularly during later growth stages, has been shown

to increase the protein content of wheat grain. UAN, a liquid fertilizer containing urea,

ammonium, and nitrate, offers a combination of fast- and slow-release nitrogen sources. Its

performance in elevating grain protein is influenced by application timing, method, and rate, as

well as environmental conditions.

The following table summarizes findings from multiple studies comparing the impact of UAN

and other nitrogen fertilizers on wheat grain protein content.
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Fertilizer
Treatment

Application
Rate

Application
Timing

Application
Method

Grain
Protein
Increase
(%)

Key
Findings

UAN (28-0-0

or 32-0-0)

30 lbs N/ac

(supplementa

l)

Pre-boot or

Post-anthesis

Dribble

Banded or

Foliar Spray

0.6 - 0.8

Supplemental

UAN

application

can

significantly

increase

grain protein,

with the effect

being more

pronounced

when the

initial nitrogen

supply is

deficient.[1]

UAN (42% N

v/v)

9.5 - 13 kg

N/t of

harvested

yield

Head

Emergence

(GS55)

Foliar Spray ~1.0

A direct

correlation

between the

rate of late-

applied UAN

and the

increase in

grain protein

has been

observed.[2]

UAN vs.

Ammonium

Nitrate (AN)

14 lbs N/ac

(in-crop)

Tillering, Boot

Stage,

Anthesis

Foliar Spray

(UAN) vs.

Broadcast

(AN)

UAN: ~0.23 -

0.4AN:

Similar to

UAN

UAN and

broadcast

ammonium

nitrate were

generally

equally

effective in

increasing
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grain protein

content.[3]

Later

application at

anthesis

tended to

result in a

greater

protein

increase.[3]

UAN vs. Urea N/A Post-anthesis Foliar Spray

UAN may

cause more

leaf burn

Dissolved

urea resulted

in less leaf

burn

compared to

UAN when

applied as a

foliar spray,

but this did

not

consistently

translate to

differences in

yield or

protein.

Ammonium

Nitrate vs.

Urea

40 - 200 kg

N/ha
N/A N/A

AN superior

to Urea by

~0.4%

European

studies have

shown

ammonium

nitrate to be

superior to

urea in

increasing

grain protein

content.[4]
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Experimental Protocols
The following methodologies are representative of the key experiments cited in the comparison

of nitrogen fertilizers for enhancing wheat grain protein.

Field Trial for UAN Application Timing and Method
Objective: To determine the effect of UAN application timing and method on wheat grain

protein content.

Experimental Design: A randomized complete block design with multiple replications is

commonly used.[5][6]

Treatments:

Control: No supplemental nitrogen application.

UAN Application Timings:

Tillering

Boot Stage[1][3]

Anthesis (Flowering)[1][3]

Post-anthesis[1]

UAN Application Methods:

Foliar Broadcast Spray: UAN, often diluted with water (e.g., 1:1 ratio), is sprayed over

the entire crop canopy.[1][2]

Dribble Banding: UAN is applied in narrow bands on the soil surface between the crop

rows to minimize leaf contact.[1]

Fertilizer Rates: Application rates are predetermined, for instance, a supplemental 14 to 30

lbs N/ac.[1][3]

Data Collection:
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Leaf burn is visually assessed after application.

At maturity, grain is harvested from each plot.

Grain samples are analyzed for protein content.

Grain Protein Content Analysis
Two primary methods are widely used for the quantitative determination of protein content in

wheat grain:

Dumas (Combustion) Method:

A small, weighed sample of finely ground grain is combusted at a high temperature in a

pure oxygen environment.[7][8]

The resulting gases are passed through a series of reagents and columns to convert all

nitrogen to N₂ gas and remove other combustion products like CO₂ and H₂O.[8]

The amount of N₂ gas is measured by a thermal conductivity detector.[7]

The total nitrogen content is then converted to protein content using a standardized

conversion factor for wheat (typically 5.7 or 6.25).[7]

Near-Infrared (NIR) Spectroscopy:

A sample of whole or ground grain is scanned with near-infrared light.[9][10][11]

The instrument measures the absorbance of light at various wavelengths, which is related

to the chemical composition of the grain, including protein.[12][13]

A pre-established calibration model, developed by correlating NIR spectra with protein

values determined by a reference method (like Dumas), is used to predict the protein

content of the unknown sample.[10] This method is rapid and non-destructive.[12]
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The following diagrams illustrate the experimental workflow, the factors influencing UAN's

impact on grain protein, and a conceptual overview of nitrogen utilization in wheat.
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- Varied Timings
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(Visual Assessment, e.g., leaf burn)

Grain Harvest
(from each plot)

Sample Preparation
(Threshing, Cleaning, Grinding)

Protein Content Measurement
(Dumas or NIR Spectroscopy)

Statistical Analysis
(Comparison of treatments) Conclusion on Fertilizer Efficacy
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Experimental workflow for nitrogen fertilizer trials.
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Factors influencing UAN's impact on grain protein.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1144233?utm_src=pdf-body-img
https://www.benchchem.com/product/b1144233?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UAN Components

Plant Uptake and Assimilation

Urea
(CO(NH₂)₂)

Root and Foliar Uptake

Ammonium
(NH₄⁺)

Nitrate
(NO₃⁻)

Conversion to Amino Acids

Protein Synthesis

Storage in Grain

Click to download full resolution via product page

Conceptual overview of nitrogen utilization from UAN in wheat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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